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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333 Get Quote

Essential Safety and Handling Guide for
Methylsulfonylacetonitrile
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methylsulfonylacetonitrile, including detailed operational and

disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
Methylsulfonylacetonitrile is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][2] Adherence to proper safety protocols is crucial to minimize exposure and ensure

personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Skin Protection: A lab coat must be worn.[3] Chemical-resistant gloves (e.g., nitrile) are

required.[3] For extensive handling, consider double-gloving.
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Respiratory Protection: A NIOSH-approved N95 dust mask or a respirator with a suitable

cartridge is recommended, especially when handling the solid form or if engineering controls

like a fume hood are not available.[2][3]

Footwear: Closed-toe shoes are required in the laboratory.[3]

Hazard

Classification
GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1][2]

Acute Toxicity, Dermal

(Category 4)
GHS07 Warning

H312: Harmful in

contact with skin[1][2]

Acute Toxicity,

Inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled[1][2]

Operational Plan for Safe Handling
This step-by-step guide ensures the safe handling of Methylsulfonylacetonitrile from

preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that a safety shower and eyewash station are readily accessible.

Remove all unnecessary items from the work area to prevent contamination.

2. Weighing and Dispensing:

Handle Methylsulfonylacetonitrile as a solid. Its melting point is 81-84 °C.[2]

Use a dedicated spatula and weighing paper.

Tare the balance with the weighing paper.
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Carefully transfer the desired amount of the compound onto the weighing paper.

Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

3. Solution Preparation:

Add the weighed Methylsulfonylacetonitrile to the solvent in a suitable container (e.g.,

flask, beaker).

If heating is required, use a controlled heating source like a heating mantle or water bath.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

4. Post-Handling:

Thoroughly decontaminate all surfaces and equipment used.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[4]

Disposal Plan
Proper disposal of Methylsulfonylacetonitrile and its containers is critical to prevent

environmental contamination and ensure compliance with regulations.

Solid Waste:

Collect any solid waste, including contaminated weighing paper and gloves, in a

designated, labeled hazardous waste container.

Liquid Waste:

Dispose of solutions containing Methylsulfonylacetonitrile in a designated, labeled

hazardous waste container for nitrile-containing organic waste.

Do not pour down the drain.[5]
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Empty Containers:

Rinse empty containers with a suitable solvent (e.g., acetone) three times.

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposing of it in the appropriate solid

waste stream.

Waste Pickup:

Follow your institution's procedures for hazardous waste pickup. Store waste in a

designated satellite accumulation area.
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Workflow for Safe Handling of Methylsulfonylacetonitrile
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Caption: Workflow for the safe handling of Methylsulfonylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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